Cas no 2870889-06-6 (4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate)

• Product Name: 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate
• CAS No: 2870889-06-6
• MF: C₁₈H₂₂O₃S
• MW: 318.430484294891
• CID: 5328680
• PubChem ID: 165435929
• Update Time: 2025-06-10

4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-Dimethylethyl)phenyl 3,4-dimethylbenzenesulfonate
• Z45532881
• 4-tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate
• 2870889-06-6
• F3386-5233
• AKOS040854529
• 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate

• Inchi： 1S/C18H22O3S/c1-13-6-11-17(12-14(13)2)22(19,20)21-16-9-7-15(8-10-16)18(3,4)5/h6-12H,1-5H3
• InChI Key： WSLNORHJUODLAS-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(=O)(=O)OC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 318.12896573g/mol
• Monoisotopic Mass: 318.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 445.9±45.0 °C(Predicted)

Additional information on 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate

Introduction to 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate (CAS No. 2870889-06-6)

4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2870889-06-6, is a specialized organic compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonates, which are widely recognized for their diverse applications in medicinal chemistry, material science, and industrial processes. The structural features of this molecule, particularly the presence of a tert-butyl group and dimethyl substitution on the benzene ring, contribute to its unique chemical properties and potential biological activities.

The synthesis of 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate involves meticulous chemical transformations that highlight the precision required in organic synthesis. The introduction of the sulfonate group at the para position relative to the tert-butyl substituent enhances the compound's solubility in polar solvents and its reactivity in further functionalization. This makes it a valuable intermediate in the preparation of more complex molecules, particularly in drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific protein targets, making it a promising candidate for further investigation as a potential therapeutic agent. The tert-butyl group, known for its steric hindrance properties, can influence the binding affinity and selectivity of the molecule, which is crucial for developing drugs with minimal side effects.

In addition to its pharmaceutical potential, 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate has shown promise in material science applications. Its sulfonate functionality allows for strong interactions with other molecules, making it useful in the development of novel polymers and coatings. These materials could find applications in industries ranging from electronics to automotive manufacturing, where high-performance materials are essential.

The environmental impact of using 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate is also a critical consideration. Studies have been conducted to assess its biodegradability and toxicity profile. Preliminary results indicate that while the compound is not highly toxic, its persistence in certain environments may require careful management to prevent ecological disruption. This aligns with broader trends in green chemistry, where compounds are designed to be both effective and environmentally sustainable.

The role of 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate in drug development continues to evolve as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the exploration of this compound's therapeutic potential. For instance, ongoing clinical trials are investigating its efficacy in treating certain inflammatory conditions by modulating specific enzymatic pathways. These trials leverage cutting-edge technologies such as CRISPR gene editing and high-throughput screening to identify optimal dosages and treatment regimens.

The synthesis and application of 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate also highlight the importance of sustainable chemistry practices. Researchers are increasingly adopting greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been particularly effective in improving yields while reducing environmental impact. These innovations not only enhance efficiency but also align with global efforts to promote sustainable industrial practices.

Future directions for research on 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate include exploring its role in nanotechnology and advanced material design. The compound's ability to form stable complexes with metal ions suggests potential applications in catalysis and sensor technology. Additionally, its sulfonate group can be used to create hydrogels with tunable properties for biomedical applications such as drug delivery systems and tissue engineering.

The broader implications of studying compounds like 4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate extend beyond their immediate applications. They serve as valuable models for understanding how structural modifications can influence chemical behavior and biological activity. This knowledge is crucial for designing next-generation molecules that meet the growing demand for effective treatments across various diseases.

In conclusion,4-Tert-butylphenyl 3,4-dimethylbenzene-1-sulfonate (CAS No. 2870889-06-6) represents a fascinating intersection of organic chemistry and biomedical research. Its unique structural features make it a versatile building block with potential applications ranging from drug development to advanced materials. As research continues to uncover new possibilities for this compound,it is poised to play an increasingly significant role in addressing global challenges across multiple scientific disciplines.